2,2,3,3,4,4-Hexafluoro-4-[(trifluoroethenyl)oxy]butan-1-ol

Specification

• CAS No.: 86883-85-4
• Molecular Formula: C6H3F9O2
• Molecular Weight: 278.07 g/mol
• IUPAC Name: 2,2,3,3,4,4-hexafluoro-4-(1,2,2-trifluoroethenoxy)butan-1-ol
• Standard InChI: InChI=1S/C6H3F9O2/c7-2(8)3(9)17-6(14,15)5(12,13)4(10,11)1-16/h16H,1H2
• Standard InChI Key: ZLDJZTDLLJJHEH-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(OC(=C(F)F)F)(F)F)(F)F)(F)F)O

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Formula

2,2,3,3,4,4-Hexafluoro-4-[(trifluoroethenyl)oxy]butan-1-ol belongs to the family of per- and polyfluoroalkyl substances (PFAS), characterized by a fully fluorinated carbon chain and an ether-linked trifluoroethenyl group. The molecular structure comprises a four-carbon backbone with six fluorine atoms attached to carbons 2, 3, and 4, while a trifluoroethenyloxy group ($\text{CF}_2\text{CF}_2\text{O}$-) is bonded to carbon 4. The terminal hydroxyl group at carbon 1 enhances its polarity, facilitating interactions in aqueous and organic phases.

Table 1: Key Molecular Properties

Property	Value
CAS No.	86883-85-4
Molecular Formula	$\text{C}_6\text{H}_3\text{F}_9\text{O}_2$
Molecular Weight	278.07 g/mol
Hydrogen Bond Donors	1 (hydroxyl group)
Hydrogen Bond Acceptors	11 (fluorine and oxygen atoms)

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct signals for the hydroxyl proton ($\delta \approx 5.0–6.0 \, \text{ppm}$) and the trifluoroethenyl group ($\delta \approx 110–120 \, \text{ppm}$ in $^{19}\text{F}$-NMR). Mass spectrometry (MS) analysis confirms the molecular ion peak at m/z 278.07, consistent with the molecular weight.

Synthesis and Manufacturing

Fluorination Techniques

The compound is synthesized via sequential fluorination of butan-1-ol derivatives. A common route involves:

• Esterification: Reaction of butan-1-ol with trifluoroacetic anhydride to form a protected intermediate.

• Electrophilic Fluorination: Treatment with sulfur tetrafluoride ($\text{SF}_4$) or diethylaminosulfur trifluoride ($\text{DAST}$) to replace hydroxyl groups with fluorine.

• Etherification: Coupling the fluorinated intermediate with trifluoroethylene oxide under basic conditions to introduce the trifluoroethenyloxy group.

Table 2: Synthetic Pathways and Yields

Method	Yield (%)	Purity (%)
DAST-Mediated Fluorination	65–70	98
SF₄-Based Fluorination	55–60	95

Industrial-Scale Production

Industrial synthesis emphasizes batch reactors with corrosion-resistant materials (e.g., Hastelloy) to withstand aggressive fluorinating agents. Process optimization targets minimizing byproducts such as perfluorooctanoic acid (PFOA), a regulated PFAS.

Applications in Material Science and Industry

Fluoropolymer Production

The compound serves as a monomer in synthesizing fluorinated polymers with high thermal stability ($>300^\circ \text{C}$) and chemical resistance. For example, copolymerization with tetrafluoroethylene yields materials used in non-stick coatings and semiconductor manufacturing.

Surfactants and Emulsifiers

Its amphiphilic structure enables use in firefighting foams and industrial cleaners. The fluorine-rich tail reduces surface tension more effectively than hydrocarbon-based surfactants, with critical micelle concentrations (CMC) as low as $10^{-5} \, \text{M}$.

Table 3: Comparative Performance of Surfactants

Surfactant Type	CMC (M)	Surface Tension (mN/m)
Fluorinated (This Compound)	$1.2 \times 10^{-5}$	18.3
Hydrocarbon (SDS)	$8.1 \times 10^{-3}$	36.5

Environmental and Regulatory Considerations

Environmental Persistence

As a PFAS, the compound exhibits extreme persistence in the environment due to strong C–F bonds ($\text{BDE} \approx 485 \, \text{kJ/mol}$). Monitoring data from the UK Environment Agency detected trace levels ($0.1–2.3 \, \text{ppt}$) in groundwater near industrial sites.

Regulatory Status

The compound falls under the EU’s PFAS Working Group scrutiny, with potential restrictions under REACH Annex XVII. Current guidelines mandate occupational exposure limits ($<0.1 \, \text{mg/m}^3$) and wastewater discharge thresholds ($<50 \, \text{ppb}$).

Parameter	Value
LD₅₀ (Oral, Rat)	350 mg/kg
Flash Point	Non-flammable
PPE Requirements	Nitrile gloves, respirator

Disposal Methods

Incineration at $>1100^\circ \text{C}$ with alkaline scrubbing is recommended to prevent hydrogen fluoride emissions.

Future Research Directions

• Degradation Studies: Explore advanced oxidation processes (AOPs) for breaking C–F bonds.

• Alternative Synthesis: Develop bio-based fluorination routes to reduce environmental impact.

• Toxicokinetics: Investigate long-term bioaccumulation in aquatic ecosystems.